Cas no 1351386-04-3 (3-Methyl-1-propyl-1H-pyrazole-5-carbaldehyde)

• Product Name: 3-Methyl-1-propyl-1H-pyrazole-5-carbaldehyde
• CAS No: 1351386-04-3
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• MDL: MFCD20491911
• CID: 4672962
• PubChem ID: 102538374
• Update Time: 2025-09-28

3-Methyl-1-propyl-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1-propyl-1H-pyrazole-5-carbaldehyde
• FCH1417802

• MDL： MFCD20491911
• Inchi： 1S/C8H12N2O/c1-3-4-10-8(6-11)5-7(2)9-10/h5-6H,3-4H2,1-2H3
• InChI Key： XMNQLJREUIWWHK-UHFFFAOYSA-N
• SMILES： O=CC1=CC(C)=NN1CCC

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9
• XLogP3: 1.3

Additional information on 3-Methyl-1-propyl-1H-pyrazole-5-carbaldehyde

3-Methyl-1-propyl-1H-pyrazole-5-carbaldehyde (CAS No. 1351386-04-3): An Overview of Its Structure, Synthesis, and Applications

3-Methyl-1-propyl-1H-pyrazole-5-carbaldehyde (CAS No. 1351386-04-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyrazoles, which are five-membered heterocyclic compounds containing two nitrogen atoms. The presence of a methyl and propyl substituent on the pyrazole ring, along with an aldehyde functional group at the 5-position, imparts distinct chemical and biological properties to this molecule.

The molecular formula of 3-Methyl-1-propyl-1H-pyrazole-5-carbaldehyde is C₉H₁₃N₂O, and its molecular weight is 167.21 g/mol. The compound is a colorless to pale yellow liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. The melting point of this compound is -20°C, and its boiling point is 175°C at 760 mmHg.

The synthesis of 3-Methyl-1-propyl-1H-pyrazole-5-carbaldehyde can be achieved through several routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the condensation of 3-methyl-1-propylpyrazole with an appropriate aldehyde or ketone under acidic conditions. Another approach involves the reaction of a pyrazole derivative with a halogenated alkylating agent followed by oxidation to form the aldehyde group. Recent advancements in green chemistry have also led to the development of environmentally friendly methods for synthesizing this compound, such as using catalytic systems that minimize waste and energy consumption.

In the field of pharmaceutical research, 3-Methyl-1-propyl-1H-pyrazole-5-carbaldehyde has shown promise as a lead compound for the development of new drugs. Pyrazoles are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. Studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects on specific enzymes involved in inflammatory pathways, making them potential candidates for treating chronic inflammatory diseases such as rheumatoid arthritis and asthma.

Beyond its pharmaceutical applications, 3-Methyl-1-propyl-1H-pyrazole-5-carbaldehyde has also found use in agrochemicals. Pyrazole-based compounds are widely used as fungicides and herbicides due to their ability to disrupt key metabolic processes in target organisms. Research has shown that derivatives of this compound can effectively control various plant pathogens and weeds without causing significant harm to non-target organisms or the environment.

In materials science, 3-Methyl-1-propyl-1H-pyrazole-5-carbaldehyde has been explored for its potential as a ligand in coordination chemistry. The presence of the aldehyde group allows it to form stable complexes with transition metals, which can be utilized in catalytic processes or as precursors for the synthesis of functional materials such as metalorganic frameworks (MOFs). These materials have applications in gas storage, separation processes, and catalysis.

The safety profile of 3-Methyl-1-propyl-1H-pyrazole-5-carbaldehyde is an important consideration for its practical use. While it is generally considered safe when handled properly under laboratory conditions, appropriate precautions should be taken to avoid inhalation, ingestion, or skin contact. Safety data sheets (SDS) provide detailed information on handling and storage guidelines to ensure user safety.

In conclusion, 3-Methyl-1-propyl-1H-pyrazole-5-carbaldehyde (CAS No. 1351386-04-3) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and versatile reactivity make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in various scientific and industrial fields.